1-Methyl-4-propan-2-ylpyrazine-2,3-dione
Description
1-Methyl-4-propan-2-ylpyrazine-2,3-dione is a heterocyclic compound featuring a pyrazine core substituted with methyl and isopropyl groups at positions 1 and 4, respectively, and a diketone moiety at positions 2 and 2. The pyrazine ring confers rigidity, while the substituents influence its physicochemical and pharmacological properties.
Properties
IUPAC Name |
1-methyl-4-propan-2-ylpyrazine-2,3-dione | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-6(2)10-5-4-9(3)7(11)8(10)12/h4-6H,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTLIXNHCHZXPMZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN(C(=O)C1=O)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Pyrazine Derivatives
- Compound 238 (): A dihydro-pyrazine derivative with methoxy and trimethylstannyl substituents. Unlike 1-Methyl-4-propan-2-ylpyrazine-2,3-dione, this compound lacks the diketone group but includes a stannyl functional group, which enhances its utility in cross-coupling reactions.
- Imidazo[1,2-a]pyrazine Derivatives (): These feature fused imidazole and pyrazine rings with nitro and benzyloxy groups. The absence of the diketone moiety reduces their electron-deficient character compared to the target compound.
Dione-Containing Analogues
- Indole-2,3-diones (): These derivatives, such as 5-fluoro-1H-indole-2,3-dione, share the diketone functionality but incorporate an indole ring instead of pyrazine. The indole system enhances π-π stacking interactions in biological targets, whereas the pyrazine core in the target compound may favor hydrogen bonding due to its nitrogen atoms.
Table 1: Structural and Physicochemical Comparisons
*LogP values estimated based on substituent contributions.
Physicochemical and Reactivity Profiles
- Solubility: The diketone group increases polarity compared to non-dione pyrazines (e.g., Compound 238), but the methyl and isopropyl groups counterbalance this, likely resulting in moderate aqueous solubility.
- Reactivity : The electron-deficient pyrazine-dione core is prone to nucleophilic attack at the carbonyl positions, a feature exploited in hydrazone formation (). This contrasts with the stability of methoxy-substituted pyrazines ().
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
